Cas no 1899050-09-9 (5-(morpholin-4-yl)pent-2-en-1-ol)

• Product Name: 5-(morpholin-4-yl)pent-2-en-1-ol
• CAS No: 1899050-09-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6110333
• PubChem ID: 165626011
• Update Time: 2025-06-28

5-(morpholin-4-yl)pent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-4-yl)pent-2-en-1-ol
• 1899050-09-9
• EN300-1788024

• Inchi： 1S/C9H17NO2/c11-7-3-1-2-4-10-5-8-12-9-6-10/h1,3,11H,2,4-9H2/b3-1+
• InChI Key： WOXOUBDWPDEBAS-HNQUOIGGSA-N
• SMILES： O1CCN(CC/C=C/CO)CC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-(morpholin-4-yl)pent-2-en-1-ol

Introduction to 5-(morpholin-4-yl)pent-2-en-1-ol (CAS No. 1899050-09-9)

5-(morpholin-4-yl)pent-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 1899050-09-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentenol backbone conjugated with a morpholine moiety, has garnered attention due to its structural versatility and potential biological activities. The morpholine ring, a six-membered heterocycle containing an oxygen atom, is well-documented for its role in enhancing the solubility and metabolic stability of pharmacophores, making it a valuable scaffold in drug design.

The chemical structure of 5-(morpholin-4-yl)pent-2-en-1-ol consists of a linear pentenyl chain (C5H8O) with an hydroxyl group at the first carbon and a morpholine substituent attached to the fourth carbon. This configuration imparts unique electronic and steric properties, which can be exploited in the development of novel therapeutic agents. The presence of both an alkene and an alcohol functionality provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules incorporating morpholine rings due to their ability to modulate enzyme activity and receptor binding. For instance, derivatives of morpholine have been explored as inhibitors of kinases, phosphodiesterases, and other enzymes implicated in inflammatory and infectious diseases. The compound 5-(morpholin-4-yl)pent-2-en-1-ol represents a promising starting point for such investigations, as its dual functionality allows for the introduction of additional pharmacophoric elements while maintaining structural integrity.

One of the most compelling aspects of 5-(morpholin-4-yl)pent-2-en-1-ol is its potential as a building block in medicinal chemistry. The pentenol moiety can serve as a linker between two pharmacophores, while the morpholine ring can interact with biological targets in a specific manner. This has led to its investigation in the synthesis of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as key players in disease pathogenesis. Furthermore, the compound's ability to undergo regioselective functionalization makes it an attractive candidate for library synthesis efforts aimed at discovering new drug candidates.

Recent advancements in computational chemistry have enhanced our ability to predict the biological activity of molecules like 5-(morpholin-4-yl)pent-2-en-1-ol. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity, suggesting its potential use in treating conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted binding interactions.

The synthesis of 5-(morpholin-4-yl)pent-2-en-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the pentenyl backbone through olefination reactions followed by functionalization at the terminal carbon with an hydroxyl group. The introduction of the morpholine ring typically involves nucleophilic substitution or cyclization reactions, depending on the synthetic route chosen. These processes require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

In addition to its synthetic appeal, 5-(morpholin-4-yl)pent-2-en-1-ol has demonstrated interesting physicochemical properties that make it suitable for drug development. Its logP value (logarithm of partition coefficient) suggests moderate lipophilicity, which is often desirable for oral bioavailability. Furthermore, its solubility profile in common organic solvents facilitates its use in high-throughput screening assays and formulation studies. These characteristics make it a versatile compound for both academic research and industrial applications.

The pharmacological evaluation of 5-(morpholin-y-pentien-l-alcool) has revealed several promising leads that warrant further investigation. Preclinical studies have indicated potential activity against enzymes such as cyclooxygenase (COX), which is involved in pain and inflammation pathways. Additionally, analogs derived from this compound have shown efficacy in models of bacterial infection by inhibiting bacterial adhesion proteins. These findings underscore the therapeutic potential of morpholine-containing compounds and highlight 5-(morpholin-y-pentien-l-alcool) as a valuable scaffold for future drug development.

As research continues to evolve, new methodologies are being developed to enhance the efficiency and sustainability of drug discovery processes. Continuous flow chemistry, for example, has emerged as a powerful tool for synthesizing complex molecules like 5-(morpholin-y-pentien-l-alcool) under mild conditions with minimal waste generation. This approach aligns with growing environmental concerns within the pharmaceutical industry and represents a significant advancement toward greener chemistry principles.

The future prospects for 5-(morpholin-y-pentien-l-alcool) are vast, with ongoing studies exploring its role in developing treatments for diverse diseases. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and advanced analytical techniques, researchers can accelerate the pace at which new therapies reach patients.

In conclusion,5-(morpholin-y-pentien-l-alcool) (CAS No. 1899050–09–9) stands out as a multifaceted compound with significant potential in pharmaceutical research and development。 Its unique structural features， coupled with its favorable physicochemical properties， make it an ideal candidate for designing novel therapeutic agents。 As our understanding of biological systems continues to expand， compounds like this will play an increasingly important role in addressing unmet medical needs。